8-(3-Pyridyl)theophylline
8-(3-Pyridyl)theophylline
Brand Name:
Vulcanchem
CAS No.:
1029-62-5
VCID:
VC21045602
InChI:
InChI=1S/C12H11N5O2/c1-16-10-8(11(18)17(2)12(16)19)14-9(15-10)7-4-3-5-13-6-7/h3-6H,1-2H3,(H,14,15)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CN=CC=C3
Molecular Formula:
C12H11N5O2
Molecular Weight:
257.25 g/mol
8-(3-Pyridyl)theophylline
CAS No.: 1029-62-5
Cat. No.: VC21045602
Molecular Formula: C12H11N5O2
Molecular Weight: 257.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1029-62-5 |
|---|---|
| Molecular Formula | C12H11N5O2 |
| Molecular Weight | 257.25 g/mol |
| IUPAC Name | 1,3-dimethyl-8-pyridin-3-yl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C12H11N5O2/c1-16-10-8(11(18)17(2)12(16)19)14-9(15-10)7-4-3-5-13-6-7/h3-6H,1-2H3,(H,14,15) |
| Standard InChI Key | XUYWNICQFANXQY-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CN=CC=C3 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C3=CN=CC=C3 |
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